2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)acetamide

• Molecular Formula: C23H17N5O3S
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 2-[(5-naphthalen-1-yl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-oxo-1-phenyl-4H-pyrazol-3-yl)acetamide
• InChI: InChI=1S/C23H17N5O3S/c29-20(24-19-13-21(30)28(27-19)16-9-2-1-3-10-16)14-32-23-26-25-22(31-23)18-12-6-8-15-7-4-5-11-17(15)18/h1-12H,13-14H2,(H,24,27,29)
• InChI Key: WACIVOUGBXEMEU-UHFFFAOYSA-N
• SMILES: C1C(=NN(C1=O)C2=CC=CC=C2)NC(=O)CSC3=NN=C(O3)C4=CC=CC5=CC=CC=C54

Description

2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)acetamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)acetamide is not fully understood. However, it has been suggested that the compound may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial properties. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)acetamide in lab experiments is its potential to exhibit multiple effects, including anti-inflammatory, anti-cancer, and antibacterial properties. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy in certain experiments.

Future Directions

There are several future directions for the study of 2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)acetamide. One potential direction is to investigate its potential use in the treatment of other neurological disorders such as Parkinson's disease. Another direction is to study its effects on other signaling pathways and enzymes involved in various biological processes. Additionally, further studies are needed to optimize the synthesis method and improve the bioavailability of the compound in order to enhance its efficacy in various experiments.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential applications in various fields of scientific research. Its anti-inflammatory, anti-cancer, and antibacterial properties, as well as its potential use in the treatment of neurological disorders, make it a promising compound for further study. However, more research is needed to fully understand its mechanism of action and optimize its use in various experiments.

Synthesis Methods

The synthesis of 2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)acetamide involves the reaction of 5-(1-naphthyl)-1,3,4-oxadiazole-2-thiol with 5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction mixture is then purified by column chromatography to obtain the final product.

Scientific Research Applications

2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-3-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.